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Compound of Interest

Compound Name: ent-AvibactamSodiumSalt
Cat. No.: B12286549
Get Quote
\ J

Part 1: Executive Safety Directive

Core Directive:ent-Avibactam Sodium Salt is a diazabicyclooctane (DBO)

-lactamase inhibitor.[1] Unlike traditional

-lactams, its ring-opening mechanism is reversible under certain physiological conditions.[2]
Therefore, chemical deactivation (e.g., bleach or base hydrolysis) is NOT a validated disposal
method.

The only authorized disposal method is high-temperature incineration via a licensed hazardous

waste contractor.

Immediate "Do's and Don'ts"
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Category Action Reasoning

EPA 40 CFR Part 266 Subpart
P prohibits sewering

hazardous pharmaceuticals.

Drain Disposal STRICTLY PROHIBITED ) .
High water solubility (approx. 2
mg/mL) creates significant
aquatic risks.
DBO scaffolds are chemically
o stable. Oxidative deactivation
Deactivation DO NOT RELY ON BLEACH

is not guaranteed to destroy

biological activity.

As an organic salt, it may react

vigorously with strong
_ SEPARATE FROM o _ _
Segregation oxidizers. Keep in designated
OXIDIZERS _ _
"Pharmaceutical/Organic"

waste streams.

Part 2: Hazard Profile & Risk Assessment

To handle this compound safely, you must understand why it is hazardous.

o Chemical Nature: Enantiomer of Avibactam (Avibactam Sodium).[1][3] It is a
diazabicyclooctane non-

-lactam inhibitor.

e Primary Hazards (GHS):
o H302: Harmful if swallowed.[4]
o H315/H319: Causes skin and serious eye irritation.[4][5]
o H335: May cause respiratory irritation.[4][5]

» Ecological Risk: As a potent enzyme inhibitor, release into the environment can disrupt
microbial communities and potentially select for resistance mechanisms in environmental
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bacteria.

Part 3: Disposal Workflow (Visualized)

The following decision tree outlines the mandatory workflow for disposing of ent-Avibactam
Sodium Salt.

Waste Generated

Determine State

P

Spill / Release LR
P (Stock Solutions, Mother Liquor)
Solid Waste Absorb with Inert Material
(Powder, Contaminated PPE) (Vermiculite/Sand)
Double Bag (LDPE) Collect in HDPE Carboy
Label: 'Hazardous Pharm Waste' NO Oxidizers

Licensed TSDF
(Treatment, Storage, Disposal Facility)

High-Temp Incineration
(>1000°C with Scrubber)

Click to download full resolution via product page
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Figure 1: Decision matrix for ent-Avibactam Sodium Salt disposal. Note that all paths lead to
incineration.

Part 4: Detailed Operational Protocols
Protocol A: Solid Waste Disposal

Applicability: Expired powder, contaminated gloves, weighing boats, and bench paper.

o Containment: Place all solid waste immediately into a transparent Low-Density Polyethylene
(LDPE) bag (minimum 2 mil thickness).

e Secondary Containment: Place the sealed primary bag into a secondary hazardous waste
bag or a rigid waste drum.

o Labeling: Affix a hazardous waste label.
o Chemical Name:ent-Avibactam Sodium Salt.[1][3][4][5][6][7]
o Hazard Class: Irritant / Toxic.
o Note: Explicitly mark "Contains Active Pharmaceutical Ingredient (API)."

o Storage: Store in a satellite accumulation area (SAA) until pickup. Keep container closed at
all times.

Protocol B: Liquid Waste Disposal

Applicability: HPLC waste, stock solutions, dissolved residues.

e Solvent Compatibility: Ensure the carrier solvent (water, DMSO, methanol) is compatible with
the waste carboy material (typically HDPE).

e Segregation:
o Do NOT mix with strong acids (risk of exothermic degradation).

o Do NOT mix with oxidizers (peroxides, nitrates).
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e Collection: Pour into a dedicated "Pharmaceutical Liquid Waste" carboy.

e Rinsing: Triple-rinse original glass vials with a small amount of solvent (methanol or water)
and add the rinsate to the liquid waste carboy.

o Note: The empty glass vial must be treated as solid hazardous waste (Protocol A) unless
triple-rinsed and declared "RCRA Empty" (though for APlIs, treating the glass as
hazardous is best practice).

Protocol C: Spill Response (Emergency)

Applicability: Accidental release of powder or liquid.

e PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab
coat. If powder is airborne, use an N95 or P100 respirator.

» Containment:
o Liquid Spill: Surround with absorbent pads or vermiculite.

o Powder Spill: Cover with a damp paper towel (water-moistened) to prevent dust
generation. Do not dry sweep.[8]

o Cleanup:
o Scoop material into a wide-mouth hazardous waste jar.
o Clean the surface with soap and water.[4][9]

o Crucial: Do not assume bleach deactivates the residue. Collect all cleaning materials as
hazardous waste.

Part 5: Regulatory Framework (USA Context)

This protocol is grounded in the EPA Management Standards for Hazardous Waste
Pharmaceuticals (40 CFR Part 266 Subpart P).
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e Sewering Ban: Section § 266.505 explicitly prohibits the sewering of hazardous waste
pharmaceuticals.[8][10] This applies to all healthcare facilities and is the standard of care for
research labs handling APIs.

o Waste Classification: While ent-Avibactam is not explicitly P-listed (acutely toxic) or U-listed,
it falls under "Non-Creditable Hazardous Waste Pharmaceutical."

o Transport: Ensure the waste contractor adheres to DOT regulations. While often classified as
"Not Dangerous Goods" for transport (unless in a flammable solvent), it is Hazardous Waste
for disposal purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-14879A/Avibactam-sodium-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/22825m.pdf
https://www.schd-shimadzu.com/en/reference-standards/6355-196937-Avibactam-sodium-salt.html
https://www.pharmaffiliates.com/en/396731-20-7-ent-avibactam-sodium-salt-pa280901006.html
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/summary-epa-final-rule-management-hazardous-pharmaceutical-waste.pdf
https://toku-e.com/content/product-documents/1SDS/A156%20Avibactam%20Sodium%20A.2%20CLP.pdf
https://www.epa.gov/hwgenerators/final-rule-management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.microxpress.in/uploads/product/ceftazidime-avibactam-cza-3020-mcg_msds_116920240617.111040.pdf
https://en.wikipedia.org/wiki/%CE%92-Lactamase_inhibitor
https://www.benchchem.com/product/b12286549/docs#ent-avibactam-sodium-salt-proper-disposal-handling-procedures
https://www.benchchem.com/product/b12286549/docs#ent-avibactam-sodium-salt-proper-disposal-handling-procedures
https://www.benchchem.com/product/b12286549/docs#ent-avibactam-sodium-salt-proper-disposal-handling-procedures
https://www.benchchem.com/product/b12286549/docs#ent-avibactam-sodium-salt-proper-disposal-handling-procedures
https://www.benchchem.com/product/b12286549?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12286549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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